Cas no 7321-58-6 (1-Bromo-2-(methylsulfinyl)benzene)

• Product Name: 1-Bromo-2-(methylsulfinyl)benzene
• CAS No: 7321-58-6
• MF: C₇H₇BrOS
• MW: 219.098880052567
• MDL: MFCD18089235
• CID: 542834
• PubChem ID: 11074873
• Update Time: 2025-04-19

1-Bromo-2-(methylsulfinyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(methylsulfinyl)-
• 1-Bromo-2-(methylsulfinyl)benzene
• 2-Bromophenylmethylsulfoxide
• (+/-)-2-bromophenyl methyl sulfoxide
• 2-(methylsulfinyl)bromobenzene
• 2-bromo(methylsulfinyl)benzene
• Methyl [2-bromophenyl] sulfoxide
• o-Bromophenyl methyl sulfoxide
• Methyl 2-bromophenyl sulfoxide
• 1-bromo-2-methanesulfinylbenzene
• 2-BROMOPHENYL METHYL SULFOXIDE
• Benzene, 1-bromo-2-[(R)-methylsulfinyl]-
• (2-Bromophenyl)methylsulfoxide
• Methyl (2-bromophenyl) sulfoxide
• NNNHMHLNXXGWBA-UHFFFAOYSA-N
• 8910AE
• 7321-58-6
• SCHEMBL896403
• MFCD18089235
• T71275
• 1-bromo-2-methylsulfinylbenzene
• CS-0239879
• FT-0763120
• AS-62725
• B4990
• AKOS027379781
• EN300-220373
• A920288
• DA-03223

• MDL： MFCD18089235
• Inchi： 1S/C7H7BrOS/c1-10(9)7-5-3-2-4-6(7)8/h2-5H,1H3
• InChI Key： NNNHMHLNXXGWBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(C)=O

Computed Properties

• Exact Mass: 385.89800
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.68
• Boiling Point: 109°C/0.05mmHg(lit.)
• Refractive Index: 1.6150-1.6190
• PSA: 36.28000
• LogP: 5.52620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides